Cas no 5676-57-3 (5-Methoxy-2-methylbenzo[doxazole)

• Product Name: 5-Methoxy-2-methylbenzo[doxazole
• CAS No: 5676-57-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00128831
• CID: 833840
• PubChem ID: 79759
• Update Time: 2025-10-21

5-Methoxy-2-methylbenzo[doxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methylbenzoxazole
• 5-Methoxy-2-methyl-1,3-benzoxazole
• 2-methyl-5-methoxybenzoxazole
• 5-methoxy-2-methyl-1H-benzoxazole
• 5-methoxy-2-methyl-benzooxazole
• 5-Methoxy-2-methyl-benzoxazol
• AM1083
• benzoxazole,5-methoxy-2-methyl
• EINECS 227-134-4
• 5676-57-3
• AKOS006273003
• 5-methoxy-2-methyl-benzoxazole
• DTXSID40205315
• DB-072187
• SY130011
• AC-16640
• AC6374
• SCHEMBL5228689
• MFCD00128831
• NS00033574
• AS-8316
• 5-methoxy-2-methylbenzo[d]oxazole
• 5-methyoxy-2-methyl-benzoxazole
• DTXCID40127806
• 5-METHOXY-2-METHYLBENZODOXAZOLE
• 5-Methoxy-2-methylbenzo[doxazole

• MDL： MFCD00128831
• Inchi： 1S/C9H9NO2/c1-6-10-8-5-7(11-2)3-4-9(8)12-6/h3-5H,1-2H3
• InChI Key： WCXSVOWHNXWHRT-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 32-34 ºC (ethyl ether hexane )
• Boiling Point: 250.0±13.0 ºC (760 Torr),
• Flash Point: 105.0±19.8 ºC,
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 35.26000
• LogP: 2.14480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-Methoxy-2-methylbenzo[doxazole

5-Methoxy-2-methylbenzo[doxazole: A Comprehensive Overview

The compound with CAS No. 5676-57-3, commonly referred to as 5-Methoxy-2-methylbenzo[doxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole core with a methoxy group at the 5-position and a methyl group at the 2-position. The benzo[d]oxazole framework is known for its aromaticity and versatility, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 5-Methoxy-2-methylbenzo[doxazole in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its electronic properties, which are influenced by the electron-donating methoxy and methyl groups. These substituents not only enhance the molecule's stability but also modulate its optical and electrical characteristics, making it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 5-Methoxy-2-methylbenzo[doxazole involves a multi-step process that typically begins with the preparation of the oxazole ring. This is followed by aromatic substitution reactions to introduce the methoxy and methyl groups at specific positions. The exact synthetic pathway may vary depending on the desired regiochemistry and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of physical properties, 5-Methoxy-2-methylbenzo[doxazole exhibits a high degree of thermal stability, which is crucial for its use in high-performance materials. Its melting point and solubility characteristics have been extensively studied, with findings indicating excellent compatibility with common organic solvents. This makes it easier to process into thin films or incorporate into polymer matrices for device fabrication.

One of the most exciting developments involving 5-Methoxy-2-methylbenzo[doxazole is its application in organic light-emitting diodes (OLEDs). By incorporating this compound into OLED architectures, researchers have achieved enhanced luminous efficiency and color purity. The molecule's ability to emit light across a wide spectrum has also opened up possibilities for its use in next-generation display technologies.

Furthermore, 5-Methoxy-2-methylbenzo[doxazole has shown potential in drug discovery efforts. Its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule for designing new pharmaceutical agents. Ongoing research is focused on understanding its interaction with biological systems and optimizing its pharmacokinetic properties.

In conclusion, 5-Methoxy-2-methylbenzo[doxazole (CAS No. 5676-57-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of cutting-edge materials and technologies.